N-cyclohexyl-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-(1,3-dimethyl-2,4-dioxo-7-propylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C19H27N5O3S/c1-4-8-13-21-16-15(18(26)24(3)19(27)23(16)2)17(22-13)28-11-14(25)20-12-9-6-5-7-10-12/h12H,4-11H2,1-3H3,(H,20,25)
• InChI Key: NTFDXCLCUXPTAW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C(=N1)SCC(=O)NC3CCCCC3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H27N5O3S
• Molecular Weight: 405.5 g/mol

Description

N-cyclohexyl-2-((6,8-dimethyl-5,7-dioxo-2-propyl-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H27N5O3S and its molecular weight is 405.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Antimicrobial Agents : A study detailed the synthesis of various pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, starting from citrazinic acid. These compounds, including the one , showed promising antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

• Antitumor Activity : Another research investigated the synthesis of novel pyrimidiopyrazole derivatives, including the compound of interest, for their potential antitumor activities. The study found that selected synthesized compounds exhibited significant in vitro antitumor activity against specific cancer cell lines (Fahim et al., 2019).

Chemical Synthesis and Evaluation

• Synthesis of Heterocyclic Compounds : Research has been conducted on the synthesis of various heterocyclic compounds incorporating the subject molecule. These studies focus on developing new methods for the efficient creation of these compounds, which have potential applications in different chemical and pharmaceutical contexts (Bondock et al., 2008).

• Investigation into Reactions under Specific Conditions : Studies have also investigated the reactions of similar compounds under specific conditions, such as microwave irradiation. These investigations are crucial for understanding the chemical properties and potential applications of these compounds (Davoodnia et al., 2009).